Cas no 1350349-33-5 (2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol
• CAS No: 1350349-33-5
• MF: C₉H₉F₃O₃S
• MW: 254.226172208786
• MDL: MFCD26756494
• CID: 5061510
• PubChem ID: 68210598
• Update Time: 2025-05-20

2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-(Methylsulfonyl)-alpha-(trifluoromethyl)benzyl Alcohol
• SY249806
• 2,2,2-trifluoro-1-(4-(methylsulfonyl)phenyl)ethanol
• 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol

• MDL： MFCD26756494
• Inchi： 1S/C9H9F3O3S/c1-16(14,15)7-4-2-6(3-5-7)8(13)9(10,11)12/h2-5,8,13H,1H3
• InChI Key： WQSIXMLTPURSJQ-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C(C(F)(F)F)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 323
• XLogP3: 1.4
• Topological Polar Surface Area: 62.8

Additional information on 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol

Introduction to 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol (CAS No. 1350349-33-5) and Its Emerging Applications in Chemical Biology

2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol, identified by its CAS number 1350349-33-5, is a fluorinated aromatic alcohol featuring a unique structural motif that has garnered significant attention in the field of chemical biology and pharmaceutical research. The compound’s molecular framework combines the electron-withdrawing properties of the trifluoromethyl group and the methanesulfonyl substituent with the aromatic ring of phenyl, creating a versatile scaffold for medicinal chemistry applications.

The trifluoro- moiety in the compound’s name is a key feature that enhances its pharmacological potential. Fluorine atoms are well-known for their ability to modulate metabolic stability, lipophilicity, and binding affinity at biological targets. In particular, the trifluoromethyl group often improves the binding interactions of small molecules with enzymes and receptors, making it a valuable tool in drug design. The presence of this group in 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol suggests that it may exhibit enhanced binding affinities and improved pharmacokinetic profiles compared to its non-fluorinated counterparts.

The 4-methanesulfonylphenyl part of the molecule introduces a strong electron-withdrawing effect through the methanesulfonyl group, which can influence the electronic properties of the aromatic ring. This substitution pattern is often employed in medicinal chemistry to fine-tune receptor interactions and improve drug-like properties. The combination of these structural elements makes 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol a promising candidate for further exploration in therapeutic development.

Recent studies have highlighted the utility of fluorinated alcohols in medicinal chemistry. For instance, fluorinated alcohols have been shown to serve as effective intermediates in the synthesis of bioactive molecules due to their ability to enhance solubility and bioavailability. The alcohol functional group in 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol provides a reactive site for further derivatization, allowing chemists to explore diverse chemical space for drug discovery.

In addition to its structural features, 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol has been investigated for its potential biological activities. Preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to inflammatory diseases and cancer. The trifluoromethyl group and methanesulfonyl substituent are known to modulate enzyme activity by influencing hydrogen bonding networks and hydrophobic interactions. These properties make 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol a compelling candidate for further pharmacological studies.

The synthesis of 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the trifluoromethyl group typically requires specialized reagents such as trifluoromethyl iodide or trifluoromethyl copper complexes. Similarly, the methanesulfonylation step involves reacting a phenolic precursor with methanesulfonyl chloride under controlled conditions. These synthetic strategies underscore the compound’s importance as a building block in advanced chemical synthesis.

Advances in computational chemistry have further enhanced the exploration of 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol’s potential applications. Molecular modeling studies have been employed to predict how this compound interacts with biological targets at an atomic level. These simulations provide valuable insights into its mechanism of action and help guide the design of more potent derivatives. By integrating experimental data with computational methods, researchers can accelerate the discovery process and identify novel therapeutic agents.

The growing interest in fluorinated compounds has also led to innovations in analytical techniques for their characterization. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are essential for confirming the structure of complex molecules like 2,2,2-trifluoro-1-(4-methanesulfonylphenyl)ethan-1-ol. High-resolution NMR provides detailed information about atomic connectivity and environmental effects, while MS offers insights into molecular weight and fragmentation patterns.

Future directions for research on CAS No. 1350349-33-5 include exploring its role in drug development pipelines. Given its structural complexity and promising biological profile, this compound could serve as a lead molecule for new therapeutics targeting neurological disorders or metabolic diseases. Additionally, investigating its interactions with protein targets using X-ray crystallography or cryo-electron microscopy could reveal novel binding modes that inspire next-generation drug designs.

The impact of fluorinated compounds on modern medicine cannot be overstated. Their unique electronic properties have revolutionized drug design by improving both efficacy and safety profiles. As researchers continue to uncover new applications for molecules like CAS No 1350349 33 5, the potential for groundbreaking discoveries remains vast.